Tert-butyl 2-(hydroxymethyl)pyrrolidine-1-carboxylate
Overview
Description
Tert-butyl 2-(hydroxymethyl)pyrrolidine-1-carboxylate is a chemical compound with the molecular formula C10H19NO3 . It has a molecular weight of 201.27 and is typically stored at room temperature in an inert atmosphere . This compound is used as a building block for the synthesis of novel nicotinic acetylcholine receptor ligands with cognition-enhancing properties .
Synthesis Analysis
The synthesis of Tert-butyl 2-(hydroxymethyl)pyrrolidine-1-carboxylate involves the use of Di-tert-butyl dicarbonate and 2-(Hydroxymethyl)pyrrolidine . It can also be used in the synthesis of chiral β-amino sulfides and β-amino thiols .Molecular Structure Analysis
The molecular structure of Tert-butyl 2-(hydroxymethyl)pyrrolidine-1-carboxylate is represented by the InChI code1S/C10H19NO3/c1-10(2,3)14-9(13)11-6-4-5-8(11)7-12/h8,12H,4-7H2,1-3H3 . Chemical Reactions Analysis
Tert-butyl 2-(hydroxymethyl)pyrrolidine-1-carboxylate is used to prepare 1,3-thiazolidin-2-imines derivatives as inhibitors of nitric oxide synthase . It can also be used in the synthesis of novel nicotinic acetylcholine receptor ligands with cognition-enhancing properties .Physical And Chemical Properties Analysis
Tert-butyl 2-(hydroxymethyl)pyrrolidine-1-carboxylate is a solid or semi-solid or lump or liquid . It has a molecular weight of 201.27 and its density is 1.1±0.1 g/cm3 . The boiling point is 289.5±13.0 °C at 760 mmHg .Scientific Research Applications
Chemical Synthesis
“Tert-butyl 2-(hydroxymethyl)pyrrolidine-1-carboxylate” is a chemical compound with the molecular formula C10H19NO3 . It is used in the synthesis of various other chemical compounds .
Pharmaceutical Development
This compound can be used to synthesize monosubstituted piperazine intermediates of many bioactive molecules and piperazine containing drug substances. This suggests that it could have potential applications in the development of new pharmaceuticals.
Inhibitor Synthesis
N-(tert-Butoxycarbonyl)pyrrolidine-2-methanol, which can be prepared from “Tert-butyl 2-(hydroxymethyl)pyrrolidine-1-carboxylate”, is used to prepare 1,3-thiazolidin-2-imines derivatives as inhibitors of nitric oxide synthase .
Research and Laboratory Use
Due to its properties, “Tert-butyl 2-(hydroxymethyl)pyrrolidine-1-carboxylate” is often used in research and laboratory settings. It can be used in experiments to understand its properties and potential applications .
Industrial Applications
In the industrial sector, this compound can be used in the production of various products due to its reactivity and the functional groups it contains .
Education and Training
“Tert-butyl 2-(hydroxymethyl)pyrrolidine-1-carboxylate” can be used in educational settings for teaching and training purposes. It can be used to demonstrate various chemical reactions and processes .
Safety And Hazards
properties
IUPAC Name |
tert-butyl 2-(hydroxymethyl)pyrrolidine-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19NO3/c1-10(2,3)14-9(13)11-6-4-5-8(11)7-12/h8,12H,4-7H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BFFLLBPMZCIGRM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCCC1CO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H19NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00338734, DTXSID60867833 |
Source
|
| Record name | tert-Butyl 2-(hydroxymethyl)pyrrolidine-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00338734 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | CERAPP_44919 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60867833 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
201.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl 2-(hydroxymethyl)pyrrolidine-1-carboxylate | |
CAS RN |
170491-63-1 |
Source
|
| Record name | tert-Butyl 2-(hydroxymethyl)pyrrolidine-1-carboxylate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=170491-63-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | tert-Butyl 2-(hydroxymethyl)pyrrolidine-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00338734 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | tert-butyl 2-(hydroxymethyl)pyrrolidine-1-carboxylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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